MS049 oxalate salt

Specification

• Molecular Formula: C15H24N2O.C2H2O4
• Molecular Weight: 338.4

Introduction

Chemical Properties and Structure

MS049 oxalate salt, chemically known as N-Methyl-4-(phenylmethoxy)-1-piperidineethanamine oxalate salt, possesses specific structural characteristics and physicochemical properties that enable its research applications.

Chemical Identification Data

The following table summarizes the key chemical properties of MS049 oxalate salt:

Property	Value
Chemical Name	N-Methyl-4-(phenylmethoxy)-1-piperidineethanamine oxalate salt
CAS Number	1883548-97-7
Molecular Formula	C17H26N2O5
Component Formula	C15H24N2O.C2H2O4
Molecular Weight	338.4 g/mol
IUPAC Name	N-methyl-2-(4-phenylmethoxypiperidin-1-yl)ethanamine;oxalic acid
Purity	≥98%
Canonical SMILES	CNCCN(CC2)CCC2OCC1=CC=CC=C1.OC(C(O)=O)=O

Structural Features

The structure of MS049 oxalate salt consists of a piperidineethanamine backbone with a phenylmethoxy group at position 4 of the piperidine ring. The compound exists as an oxalate salt, which influences its solubility and stability characteristics in laboratory settings.

Biological Activity and Mechanism of Action

Inhibitory Profile

MS049 oxalate salt has been extensively characterized for its inhibitory activity against protein arginine methyltransferases:

• Potent and selective inhibition of PRMT4 (CARM1) with an IC50 value of 44 nM

• Selective inhibition of PRMT6 with an IC50 value of 63 nM

• Effectively reduces Med12me2a and H3R2me2a levels in HEK293 cells in vitro

Mechanism of Action

The compound works by inhibiting the methyltransferase activity of PRMT4 and PRMT6, enzymes involved in the methylation of arginine residues on histones. This methylation plays a critical role in gene expression regulation through epigenetic mechanisms. The selective nature of MS049 oxalate salt makes it particularly valuable for studying the specific roles of these enzymes in various cellular functions.

Research Applications

Epigenetic Research

MS049 oxalate salt serves as an important tool in epigenetic research, particularly in understanding how arginine methylation contributes to gene expression control. The compound enables researchers to investigate the specific roles of PRMT4 and PRMT6 in epigenetic signaling pathways and their impact on cellular processes.

Protein Methylation Studies

The compound has proven valuable in research investigating protein methylation patterns and their functional consequences. Its ability to reduce specific methylation marks (Med12me2a and H3R2me2a) allows researchers to study the downstream effects of PRMT4 and PRMT6 inhibition.

Concentration	1 mg	5 mg	10 mg
1 mM	2.9551 mL	14.7754 mL	29.5508 mL
5 mM	0.5910 mL	2.9551 mL	5.9102 mL
10 mM	0.2955 mL	1.4775 mL	2.9551 mL

Table derived from GlpBio product information

MS049 oxalate salt has been referenced in key scientific publications that provide valuable insights into its development and applications:

• Shen et al. (2016): "Discovery of a potent, selective, and cell-active dual inhibitor of protein arginine methyltransferase 4 and protein arginine methyltransferase 6." Published in Journal of Medicinal Chemistry, volume 59, page 9124

• Scheer et al. (2019): "A chemical biology toolbox to study protein methyltransferases and epigenetic signaling." Published in Nature Communications, volume 10, page 19

These publications offer additional context regarding the compound's development and its applications in research settings.